Cas no 2227786-95-8 (rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227786-95-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6313777
• PubChem ID: 165653391
• Update Time: 2025-05-20

rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid
• 2227786-95-8
• EN300-1786822

• Inchi： 1S/C8H10N2O2/c1-10-3-7(9-4-10)5-2-6(5)8(11)12/h3-6H,2H2,1H3,(H,11,12)/t5-,6-/m1/s1
• InChI Key： MEUXBKIHEYGKBK-PHDIDXHHSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227786-95-8)

The compound rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227786-95-8) is a chiral cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane ring and a 1-methyl-1H-imidazole moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, particularly in the fields of neurology and oncology.

In recent years, the demand for chiral building blocks like rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemistry is critical for its biological activity, as the cyclopropane ring introduces rigidity, while the imidazole group contributes to hydrogen bonding and metal coordination. Such properties are highly sought after in the design of small-molecule therapeutics, especially for GPCR-targeted drugs and kinase inhibitors.

The synthesis of rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions, including cyclopropanation and imidazole functionalization. Its CAS No. 2227786-95-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists are also exploring its role in prodrug development, where its carboxylic acid group can be esterified for improved bioavailability.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and reduce reliance on hazardous reagents, addressing concerns about environmental impact. Additionally, its potential as a bioisostere for aromatic rings in drug design has sparked interest, as it can enhance metabolic stability and reduce toxicity.

In summary, rac-(1R,2R)-2-(1-methyl-1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227786-95-8) represents a versatile and promising compound in modern chemistry. Its applications span from drug discovery to material science, making it a focal point for academic and industrial research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics and beyond.